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Compound of Interest

Compound Name: AC 187

Cat. No.: B7909913

Welcome to the technical support center for AC 187, a potent and selective amylin receptor
antagonist. This resource is designed for researchers, scientists, and drug development
professionals to provide guidance on the proper handling, storage, and use of AC 187 to
prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQS)

Q1: What is AC 187 and what are its key properties?

AC 187 is a peptide-based, orally active antagonist of the amylin receptor, with a high affinity
and selectivity (IC50 = 0.48 nM).[1][2] It is a valuable tool for studying the roles of amylin in
various physiological processes, including glucagon secretion, gastric emptying, and
neuroprotection.[1]

Key Properties of AC 187
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Property Value

CAS Number 151804-77-2[1]

Molecular Formula C127H205N37040

Molecular Weight 2890.25 g/mol

Sequence VLGKLSQELHKLQTYPRTNTGSNTY (N-
terminal Acetyl, C-terminal amide)

Appearance White lyophilized solid[3]

Solubility Soluble in water to 1 mg/ml[3]

Purity Typically 295% (HPLC)

Q2: How should | store AC 187 to prevent degradation?

Proper storage is critical to maintaining the stability and activity of AC 187.

Condition Recommendation Rationale

. Minimizes chemical
Store as a lyophilized powder ) ) )
Long-term Storage degradation and microbial
at -20°C.[3]
growth.

Store aqueous solutions at 2-
Reduces the rate of
] 8°C for up to one week. For o ] ]
Short-term Storage (Solutions) ) degradation in solution. Avoids
longer storage, aliquot and

repeated freeze-thaw cycles.
freeze at -20°C or -80°C.

N ) Peptides are hygroscopic;
] ] Keep the lyophilized powder in ]
Desiccation _ _ moisture can accelerate
a desiccated environment. _
degradation.

Q3: What are the common causes of AC 187 degradation?

As a peptide, AC 187 is susceptible to several degradation pathways:
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e Proteolysis: Degradation by proteases present in experimental systems (e.g., cell culture
media containing serum, tissue homogenates).

» Oxidation: The methionine and tryptophan residues, if present in the full sequence (not
explicitly stated in the provided snippet), are susceptible to oxidation.

» Deamidation: Asparagine and glutamine residues can undergo deamidation, leading to a
modified peptide with altered properties.

e Hydrolysis: Cleavage of peptide bonds, especially at acidic or basic pH.

o Freeze-Thaw Cycles: Repeated freezing and thawing of solutions can cause aggregation
and degradation.

Q4: My experimental results with AC 187 are inconsistent. What could be the issue?

Inconsistent results are often linked to compound instability or improper handling. Consider the
following:

o Compound Integrity: Has the compound been stored correctly? Has it been subjected to
multiple freeze-thaw cycles?

e Solution Preparation: Was the peptide fully dissolved? Was the correct solvent used?

o Experimental Conditions: Is there a possibility of protease contamination in your assay? Is
the pH of your buffers compatible with peptide stability?

o Presence of TFA: Trifluoroacetic acid (TFA) is often present as a counterion from HPLC
purification and can affect the net weight and solubility of the peptide.[4] This can impact the
accuracy of concentration calculations.

Troubleshooting Guides

Issue 1: Reduced or No Activity of AC 187 in an Assay
This is a common issue that can often be traced back to the degradation of the peptide.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for loss of AC 187 activity.

Issue 2: Poor Solubility of AC 187
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While AC 187 is reported to be soluble in water, you may encounter issues.

Troubleshooting Steps:

Step

Action

Rationale

1. Re-check Solvent

Confirm that you are using a
high-purity water (e.g., Milli-Q)
or a recommended buffer.

Impurities in the solvent can

affect solubility.

2. Gentle Agitation

Vortex or sonicate the solution

briefly.

Mechanical agitation can help

dissolve the peptide.

3. pH Adjustment

If solubility is still an issue,
consider adjusting the pH of

the solvent slightly.

The charge of the peptide can
change with pH, affecting
solubility.

4. TFA Content

Be aware that the presence of
TFA can affect the overall
charge and solubility

characteristics of the peptide.

[4]

This is an inherent property

from purification.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of AC 187

» Equilibration: Allow the vial of lyophilized AC 187 to equilibrate to room temperature before

opening to prevent condensation.

» Solvent Addition: Add the required volume of sterile, high-purity water to the vial to achieve

the desired stock concentration (e.g., 1 mg/mL).

» Dissolution: Gently vortex the vial until the peptide is completely dissolved. Avoid vigorous

shaking, which can cause aggregation.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in low-protein-binding

tubes.
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o Storage: Store the aliquots at -20°C or -80°C.

Amylin Receptor Signaling Pathway and AC 187 Inhibition:
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Caption: Simplified amylin receptor signaling and AC 187 antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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